Cas no 329361-25-3 (7-O-Methylaloeresin A)

• Product Name: 7-O-Methylaloeresin A
• CAS No: 329361-25-3
• MF: C₂₉H₃₀O₁₁
• MW: 554.541909694672
• CID: 2087181
• PubChem ID: 637110
• Update Time: 2024-10-31

7-O-Methylaloeresin A Chemical and Physical Properties

Names and Identifiers

• 7-O-Methylaloeresin A
• O-Methylaloeresin A, 7-
• 329361-25-3
• FS-7092
• CHEMBL5193045
• AKOS037515157
• CS-0019533
• HY-N2214
• [(2S,3R,4S,5S,6R)-4,5-dihydroxy-6-(hydroxymethyl)-2-[7-methoxy-5-methyl-4-oxo-2-(2-oxopropyl)chromen-8-yl]oxan-3-yl] (E)-3-(4-hydroxyphenyl)prop-2-enoate
• PD125676
• O-MethylaloeresinA,7-
• DA-60580
• GLXC-14219

• Inchi： InChI=1S/C29H30O11/c1-14-10-20(37-3)24(27-23(14)19(33)12-18(38-27)11-15(2)31)28-29(26(36)25(35)21(13-30)39-28)40-22(34)9-6-16-4-7-17(32)8-5-16/h4-10,12,21,25-26,28-30,32,35-36H,11,13H2,1-3H3/b9-6+
• InChI Key： WRLXHKDQSQMWSH-RMKNXTFCSA-N
• SMILES： COc1cc(C)c2c(oc(CC(C)=O)cc2=O)c1C1OC(CO)C(O)C(O)C1OC(=O)\C=C\c1ccc(O)cc1

Computed Properties

• Exact Mass: 554.17881177 g/mol
• Monoisotopic Mass: 554.17881177 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 40
• Rotatable Bond Count: 9
• Complexity: 985
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 554.5
• XLogP3: 1.4
• Topological Polar Surface Area: 169Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.45±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.019 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Glycosyl compounds
• Flavonoids